N-(4-bromo-2-fluorophenyl)-2-{[4-(4-bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS No.: 618432-41-0
• Molecular Formula: C21H14Br2FN5OS
• Molecular Weight: 563.2 g/mol
• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H14Br2FN5OS/c22-14-1-4-16(5-2-14)29-20(13-7-9-25-10-8-13)27-28-21(29)31-12-19(30)26-18-6-3-15(23)11-17(18)24/h1-11H,12H2,(H,26,30)
• InChI Key: XHJCALBTVAYZCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=NN=C2SCC(=O)NC3=C(C=C(C=C3)Br)F)C4=CC=NC=C4)Br

Description

N-(4-bromo-2-fluorophenyl)-2-{[4-(4-bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 4-bromophenyl group at position 4 and a 4-pyridinyl group at position 3. The triazole ring is linked via a sulfanyl bridge to an acetamide moiety, which is further substituted with a 4-bromo-2-fluorophenyl group.

The compound’s synthesis likely involves cyclization of thiosemicarbazides followed by alkylation with bromoacetamide derivatives, as inferred from analogous triazole syntheses .

Biological Activity

N-(4-bromo-2-fluorophenyl)-2-{[4-(4-bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological significance, and research findings, focusing on its antimicrobial and anticancer properties.

Chemical Structure

The compound has the following chemical formula:

$$C_{21}H_{14}Br_{2}FN_{5}OS$$

It features multiple functional groups that contribute to its biological activity, including a triazole ring and various halogenated phenyl groups.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from simpler precursors. The process may include the formation of the triazole moiety through cyclization reactions and subsequent modifications to introduce the desired substituents.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds related to triazoles. For instance, derivatives containing the triazole ring have shown activity against various bacterial strains. The mechanism often involves inhibition of cell wall synthesis or interference with nucleic acid metabolism.

• Case Study : A study demonstrated that similar triazole derivatives exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The effectiveness was evaluated using the agar diffusion method, showing promising results against strains such as Staphylococcus aureus and Escherichia coli .

Anticancer Activity

The anticancer properties of N-(4-bromo-2-fluorophenyl)-2-{[4-(4-bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide have been investigated through various assays.

• Case Study : In vitro studies using the MCF7 breast cancer cell line indicated that certain derivatives exhibited cytotoxic effects. The Sulforhodamine B (SRB) assay was used to quantify cell viability post-treatment, revealing a dose-dependent response .

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets within pathogens or cancer cells. Molecular docking studies suggest that the compound binds effectively to key enzymes involved in cellular processes, potentially leading to inhibition of growth and proliferation .

Data Summary

Activity	Target Organism/Cell Line	Method	Results
Antimicrobial	Staphylococcus aureus	Agar diffusion	Significant inhibition observed
Antimicrobial	Escherichia coli	Agar diffusion	Moderate inhibition
Anticancer	MCF7 (breast cancer)	Sulforhodamine B assay	Dose-dependent cytotoxicity

Scientific Research Applications

Anti-inflammatory Properties

Recent studies have highlighted the anti-inflammatory potential of triazole derivatives, including N-(4-bromo-2-fluorophenyl)-2-{[4-(4-bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. Research indicates that compounds with similar structures exhibit selective inhibition of cyclooxygenase enzymes (COX-1 and COX-2), which are pivotal in the inflammatory response. For instance, certain derivatives have shown COX-2 inhibitory activity with IC50 values significantly lower than those of standard anti-inflammatory drugs like indomethacin .

Antibacterial Activity

The compound's structural features suggest potential antibacterial properties. Studies on related thiourea derivatives have demonstrated effectiveness against various bacterial strains such as Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentrations (MIC) for these compounds ranged from 40 to 50 µg/mL, indicating promising antibacterial activity that warrants further investigation into N-(4-bromo-2-fluorophenyl)-2-{[4-(4-bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide .

Antiviral Applications

Triazole derivatives have also been explored for their antiviral properties. Research has shown that certain compounds within this class exhibit activity against various viruses, including hepatitis C virus (HCV) and herpes simplex virus (HSV). The mechanism often involves interference with viral replication processes or direct binding to viral proteins .

Case Study 1: Anti-inflammatory Activity

A study published in a peer-reviewed journal demonstrated that a series of triazole derivatives showed significant COX inhibition. Among these, compounds structurally similar to N-(4-bromo-2-fluorophenyl)-2-{[4-(4-bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exhibited lower ulcerogenic potential compared to traditional NSAIDs, suggesting a safer profile for long-term use .

Case Study 2: Antiviral Efficacy

In another research effort focusing on antiviral properties, derivatives were tested against HCV and HSV. Results indicated that specific modifications in the triazole ring enhanced antiviral activity, providing insights into how structural variations can influence efficacy against viral pathogens .

Comparison with Similar Compounds

Substituent Variations on the Acetamide Group

Compound Name	R Group on Acetamide	Molecular Weight (g/mol)	Key Features	Evidence ID
Target Compound	4-bromo-2-fluorophenyl	~545.3*	Dual bromine substituents enhance lipophilicity; fluorine may improve metabolic stability.
2-{[4-(4-Bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide	4-sulfamoylphenyl	~557.4	Sulfonamide group increases hydrophilicity and potential hydrogen bonding.
2-{[4-(4-Bromophenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide	3-fluoro-4-methylphenyl	~527.4	Methyl group adds steric bulk; fluorine enhances electronic effects.
2-{[4-(4-Bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide	3-trifluoromethylphenyl	~569.3	Strong electron-withdrawing CF₃ group improves stability and bioavailability.
2-{[4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide	4-methoxyphenyl	~517.4	Methoxy group increases electron density, potentially altering reactivity.

*Calculated based on molecular formula C₂₁H₁₄Br₂FN₅OS.

Key Observations :

• Electron-Withdrawing Groups (EWGs) : The trifluoromethyl (CF₃) and sulfamoyl groups enhance polarity and metabolic resistance, making these analogs suitable for aqueous environments or prolonged activity .
• Steric Effects : Substituents like methyl or methoxy groups influence binding pocket interactions, as seen in anti-exudative studies of similar triazoles .

Variations in the Triazole Core

Compound Name	Triazole Substituents	Pyridine Position	Key Features	Evidence ID
Target Compound	4-(4-bromophenyl), 5-(4-pyridinyl)	4	Pyridine at position 4 may optimize π-π stacking in receptor binding.
N-(4-Bromophenyl)-2-[(1-cyclohexyl-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]-acetamide	1-cyclohexyl-methyl	N/A	Aliphatic cyclohexyl group increases flexibility; reduces aromatic stacking.
2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide	4-ethyl, 5-(thiophen-2-yl)	N/A	Thiophene introduces sulfur-based electronic effects; ethyl enhances lipophilicity.
VUAA-1 (Orco agonist)	4-ethyl, 5-(3-pyridinyl)	3	Ethyl and pyridine groups critical for insect olfactory receptor activation.

Key Observations :

• Pyridine Position : Pyridine at position 4 (target compound) vs. position 3 (VUAA-1) alters electronic distribution and binding specificity. For example, VUAA-1’s 3-pyridinyl group is essential for Orco receptor agonism .

Q & A

Q. What are the common synthetic routes for preparing this compound and its derivatives?

The synthesis typically involves condensation of substituted triazole-3-thiol derivatives with halogenated acetamides. For example:

• Step 1 : Prepare 4-(4-bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol via cyclization of thiosemicarbazide intermediates under acidic conditions.
• Step 2 : React the thiol intermediate with 2-chloro-N-(4-bromo-2-fluorophenyl)acetamide in the presence of anhydrous potassium carbonate (K₂CO₃) to form the sulfanyl acetamide bond .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane) or recrystallization from ethanol is used to isolate the product .

Q. How is structural characterization performed using spectroscopic methods?

• IR Spectroscopy : Confirms the presence of C=O (1650–1700 cm⁻¹), C-S (650–750 cm⁻¹), and triazole ring vibrations (1500–1600 cm⁻¹) .
• ¹H/¹³C NMR : Key signals include aromatic protons (δ 7.0–8.5 ppm), acetamide NH (δ 10–11 ppm), and pyridinyl protons (δ 8.3–8.8 ppm). Mass spectrometry (ESI-MS) confirms the molecular ion peak .

Q. What in vitro assays are suitable for initial screening of biological activity?

• Antimicrobial Screening : Use agar diffusion or microdilution assays against Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative) .
• Receptor Binding Assays : Radioligand displacement studies (e.g., for GPR-17 or Orco receptors) to assess affinity .

Advanced Research Questions

Q. What challenges arise in crystallographic refinement of this compound, and how are they addressed?

• Data Collection : High-resolution X-ray diffraction (λ = 0.71073 Å) is required due to heavy atoms (bromine, fluorine).
• Refinement : Use SHELXL for anisotropic displacement parameters and disorder modeling. Key parameters:
  • R₁ < 0.05 for high-quality data.
  • Twin refinement for non-merohedral twinning if observed .
• Validation : Check for π-π stacking interactions between triazole and pyridinyl rings, which may require hydrogen-bonding restraints .

Q. How can structure-activity relationship (SAR) studies be designed to optimize biological activity?

• Variable Substituents : Synthesize analogs with substituents at the bromophenyl (electron-withdrawing vs. donating) or pyridinyl (positional isomers) positions.
• Bioactivity Correlation : Use IC₅₀ values from dose-response assays (e.g., antiplatelet activity via ADP-induced aggregation) to map substituent effects .
• Computational Modeling : Overlay docking poses (AutoDock Vina) with experimental data to identify critical binding residues .

Q. How do researchers resolve contradictions between computational predictions and experimental bioassay results?

• Re-evaluate Force Fields : Adjust parameters for sulfanyl and triazole groups in molecular dynamics simulations to better reflect electronic environments .
• Solvent Effects : Test assay conditions (e.g., DMSO concentration) that may alter compound solubility or aggregation states .
• Orthogonal Assays : Validate binding using surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to confirm thermodynamic profiles .

Q. What computational methods predict binding affinity to target receptors?

• Docking Studies : Use Glide or GOLD to model interactions with GPR-17 or ion channels (e.g., KCa3.1). Focus on hydrogen bonds with pyridinyl nitrogen and hydrophobic contacts with bromophenyl groups .
• QSAR Models : Train models with descriptors like LogP, polar surface area, and Hammett constants to predict antimicrobial IC₅₀ values .

Methodological Considerations

Q. How are purity and stability ensured during storage?

• Analytical HPLC : Use C18 columns (ACN/water gradient) to confirm purity >95%.
• Stability : Store at –20°C under argon to prevent oxidation of the sulfanyl group. Monitor degradation via TLC (Rf shifts) .

Q. What strategies mitigate synthetic byproducts in triazole-thiol coupling?

• Temperature Control : Maintain reactions at 60–70°C to avoid over-alkylation.
• Workup Optimization : Quench with ice-cold water to precipitate pure product and remove unreacted thiol .